Cas no 573675-99-7 ([3-Amino-4-(ethoxycarbonyl)phenyl]boronic acid)

• Product Name: [3-Amino-4-(ethoxycarbonyl)phenyl]boronic acid
• CAS No: 573675-99-7
• MF: C₉H₁₂BNO₄
• MW: 209.006882667542
• CID: 946893
• PubChem ID: 22030204
• Update Time: 2025-04-19

[3-Amino-4-(ethoxycarbonyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-amino-4-ethoxycarbonylphenyl)boronic acid
• Benzoic acid, 2-amino-4-borono-, 1-ethyl ester (9CI)
• [3-Amino-4-(ethoxycarbonyl)phenyl]boronic acid
• 573675-99-7
• SCHEMBL4975437
• (3-Amino-4-(ethoxycarbonyl)phenyl)boronic acid
• DTXSID70621781

• Inchi： 1S/C9H12BNO4/c1-2-15-9(12)7-4-3-6(10(13)14)5-8(7)11/h3-5,13-14H,2,11H2,1H3
• InChI Key： XAPSRVHRVRZIGP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(B(O)O)=CC=1N)=O

Computed Properties

• Exact Mass: 209.0859380g/mol
• Monoisotopic Mass: 209.0859380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 92.78000
• LogP: -0.29350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters